Cas no 2034583-02-1 (2-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrazine)

• Product Name: 2-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrazine
• CAS No: 2034583-02-1
• MF: C₁₃H₁₃N₅O₂
• MW: 271.274621725082
• CID: 5353731
• Update Time: 2025-10-31

2-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrazine Chemical and Physical Properties

Names and Identifiers

• pyrazin-2-yl(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone
• pyrazin-2-yl-(3-pyrazin-2-yloxypyrrolidin-1-yl)methanone
• 2-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrazine

• Inchi： 1S/C13H13N5O2/c19-13(11-7-14-2-4-16-11)18-6-1-10(9-18)20-12-8-15-3-5-17-12/h2-5,7-8,10H,1,6,9H2
• InChI Key： QUOYOSZBWPZRHV-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CN(C(C2C=NC=CN=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• XLogP3: -0.4
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]pyrazine

Compound CAS No. 2034583-02-1: 2-[3-(Pyrazin-2-yloxy)Pyrrolidine-1-carbonyl]Pyrazine

The compound CAS No. 2034583-02-1, also known as 2-[3-(Pyrazin-2-yloxy)Pyrrolidine-1-carbonyl]Pyrazine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of material science, pharmaceuticals, and electronic materials due to its unique structural properties and functional groups. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the development of high-efficiency semiconductors and bioactive compounds.

The molecular structure of 2-[3-(Pyrazin-2-yloxy)Pyrrolidine-1-carbonyl]Pyrazine consists of a pyrazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrrolidine moiety further enhances the molecule's versatility, as it introduces a five-membered amine-containing ring with potential for hydrogen bonding and other intermolecular interactions. The combination of these structural elements contributes to the compound's stability, reactivity, and solubility properties, making it an attractive candidate for various chemical reactions and applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its electronic properties. Studies have shown that the pyrazine ring system exhibits strong electron-withdrawing effects, which can significantly influence the electronic behavior of materials incorporating this compound. For instance, in semiconductor applications, the integration of CAS No. 2034583-02-1 into organic electronic devices has been shown to improve charge transport properties and device efficiency. These findings underscore the potential of this compound in advancing next-generation electronic materials.

In addition to its electronic applications, 2-[3-(Pyrazin-2-yloxy)Pyrrolidine-1-carbonyl]Pyrazine has also been explored for its biological activity. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Researchers have investigated its ability to modulate cellular signaling pathways and interact with key biomolecules, such as enzymes and receptors. These studies are ongoing, but early results suggest that this compound could play a role in the treatment of inflammatory diseases and oxidative stress-related conditions.

The synthesis of CAS No. 2034583-02-1 involves a multi-step chemical process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for producing this compound, reducing production costs and improving scalability. These developments are critical for facilitating large-scale production and commercialization of this compound in various industries.

From an environmental perspective, the ecological impact of 2-[3-(Pyrazin-2-yloxy)Pyrrolidine-1-carbonyl]Pyrazine has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles under different environmental conditions. Initial findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its long-term environmental effects.

In conclusion, CAS No. 2034583-02-1, or 2-[3-(Pyrazin-2-yloxy)Pyrrolidine-1-carbonyl]Pyrazine, represents a versatile and innovative molecule with diverse applications across multiple scientific domains. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a key player in the development of advanced materials and therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.